Cas no 1261928-14-6 (4-(2-Formylthiophen-4-YL)-2-methoxybenzoic acid)

• Product Name: 4-(2-Formylthiophen-4-YL)-2-methoxybenzoic acid
• CAS No: 1261928-14-6
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• MDL: MFCD18319832
• CID: 2764063
• PubChem ID: 53225750
• Update Time: 2025-04-21

4-(2-Formylthiophen-4-YL)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Formylthiophen-4-yl)-2-methoxybenzoic acid, 95%
• 4-(2-FORMYLTHIOPHEN-4-YL)-2-METHOXYBENZOIC ACID
• DTXSID70689482
• SCHEMBL2555035
• MFCD18319832
• 1261928-14-6
• 4-(2-Formylthiophen-4-YL)-2-methoxybenzoic acid

• MDL： MFCD18319832
• Inchi： 1S/C13H10O4S/c1-17-12-5-8(2-3-11(12)13(15)16)9-4-10(6-14)18-7-9/h2-7H,1H3,(H,15,16)
• InChI Key： NQSHOBQYFDVCIQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8Ų